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Introduction
Orange IV, also known by its synonyms Tropaeolin OO, Acid Orange 5, and C.I. 13080, is a

synthetic monoazo dye of historical significance. First synthesized in 1879 by Otto Nikolaus

Witt, it quickly found application across various scientific and industrial fields due to its vibrant

orange hue and chemical properties. This technical guide provides an in-depth exploration of

the historical applications of Orange IV as a dye, focusing on its use in the textile industry, as a

biological stain, and as a pH indicator. The information is compiled to be a valuable resource

for researchers, scientists, and professionals in drug development who may encounter or be

interested in the historical context of such compounds.

Chemical and Physical Properties
Orange IV is the sodium salt of 4-((4-(phenylamino)phenyl)azo)benzenesulfonic acid. Its

chemical structure and properties made it a versatile dye in the late 19th and early 20th

centuries. A summary of its key properties is presented in Table 1.
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Property Value

Chemical Name
Sodium 4-((4-

(phenylamino)phenyl)azo)benzenesulfonate

Synonyms
Tropaeolin OO, Acid Orange 5, Diphenylamine

Orange, Orange N

Colour Index Name C.I. Acid Orange 5

Colour Index Number C.I. 13080

CAS Number 554-73-4

Molecular Formula C₁₈H₁₄N₃NaO₃S

Molecular Weight 375.38 g/mol

Appearance Orange-yellow scales or yellow powder

Solubility

Soluble in water and ethanol; slightly soluble in

ether; insoluble in benzene.[1] A 0.1% (w/v)

solution can be prepared in water.[1]

Absorption Maxima (λmax)

440-450 nm in aqueous solution (pH 4-12),

shifting to 530 nm at pH 0.5-1.[2] Other reported

values include 436 nm in DMSO.

pH Indicator Range 1.4 - 2.6 (Red to Yellow)[1]

Historical Applications
Textile Dyeing
Orange IV was primarily used as an acid dye for protein fibers such as wool and silk.[1] Its

affinity for these materials, coupled with its bright orange color, made it a popular choice in the

late 19th and early 20th centuries.

The following protocol is a representative method for dyeing wool with Orange IV based on

historical practices for acid dyes.

1. Scouring the Wool:
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The wool fibers are first scoured to remove any natural grease or dirt. This was typically

done by washing the wool in a warm solution of a mild alkali, such as sodium carbonate,

followed by thorough rinsing with water.

2. Mordanting (Optional but Common):

Although not always essential for acid dyes on wool, mordanting was a common practice to

improve color fastness. Alum (potassium aluminum sulfate) was a frequently used mordant

for protein fibers.[3][4][5]

Mordant Bath Preparation: A bath is prepared with alum at approximately 15% of the weight

of the dry fiber (WOF).[4] For example, for 100g of wool, 15g of alum is used. Cream of tartar

(6% WOF) could also be added to soften the wool.[4]

Mordanting Process: The scoured, wet wool is introduced into the mordant bath. The bath is

slowly heated to a simmer (around 80-90°C) and maintained at this temperature for about

one hour, with occasional gentle stirring.[3][4] The wool is then allowed to cool in the bath

before being rinsed.

3. Dyeing:

Dye Bath Preparation: A separate dye bath is prepared with Orange IV. The amount of dye

used would vary depending on the desired depth of shade, but a typical concentration for a

medium shade would be around 1-2% of the weight of the fiber.

Dyeing Process: The mordanted, wet wool is immersed in the dye bath. The temperature is

gradually raised to a simmer and held for about one hour. Gentle agitation ensures even

dyeing.

Exhaustion of the Dyebath: An acid, such as acetic acid or sulfuric acid, was often added to

the dyebath to help exhaust the dye onto the fiber, a common practice for acid dyes.

4. Rinsing and Drying:

After dyeing, the wool is removed from the dye bath, allowed to cool, and then thoroughly

rinsed with water until the rinse water runs clear.
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The dyed wool is then gently squeezed to remove excess water and dried in the air, away

from direct sunlight.

While historical records often describe the fastness properties in qualitative terms like "good,"

modern standardized testing provides a more quantitative measure. The lightfastness of dyes

is often rated on the Blue Wool Scale (BWS), ranging from 1 (very poor) to 8 (excellent).[6][7]

[8] The washfastness is typically rated on a grey scale from 1 (poor) to 5 (excellent). While

specific historical data for Orange IV is scarce, a study on the dyeing of wool with Tropaeolin

OO reported moderate wash fastness and good rubbing fastness.[2]

Fastness Property Typical Rating on Wool

Lightfastness Data not available

Washfastness Moderate[2]

Rubbing Fastness Good[2]

Biological Staining
Orange IV found use as a cytoplasmic stain in histology and cytology.[2] Its acidic nature

allowed it to bind to basic components within the cell, primarily proteins in the cytoplasm,

staining them in shades of orange.

While specific, widely recognized historical staining techniques named after their creators (e.g.,

Ehrlich's or Pappenheim's stains) do not prominently feature Orange IV in their primary

formulations, it was part of the broader palette of acid dyes used by histologists in the late 19th

and early 20th centuries for counterstaining and providing contrast to nuclear stains like

hematoxylin.[9][10][11]

A general historical procedure for using Orange IV as a cytoplasmic counterstain after nuclear

staining with a hematoxylin solution would be as follows:

Deparaffinization and Hydration: Tissue sections are deparaffinized in xylene and hydrated

through a graded series of alcohols to water.

Nuclear Staining: The sections are stained with a hematoxylin solution (e.g., Ehrlich's

hematoxylin) for a few minutes to stain the cell nuclei blue/purple.[10][11]
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Differentiation: The sections are briefly rinsed in a weak acid solution (e.g., 1% HCl in 70%

alcohol) to remove excess hematoxylin and then "blued" in a weak alkaline solution (e.g.,

Scott's tap water substitute) to turn the nuclear stain blue.

Counterstaining with Orange IV: The sections are then immersed in a dilute aqueous or

alcoholic solution of Orange IV (e.g., 0.1-0.5% w/v) for a short period (typically 30 seconds to

2 minutes) to stain the cytoplasm orange.

Dehydration, Clearing, and Mounting: The stained sections are then dehydrated through a

graded series of alcohols, cleared in xylene, and mounted with a resinous medium.

pH Indicator
Orange IV was also employed as an acid-base indicator.[1] Its distinct color change from red in

acidic solutions to yellow in slightly less acidic to neutral solutions made it useful for titrations

and for estimating the pH of a solution.

A typical historical preparation for an Orange IV indicator solution would be as follows:

Preparation: Dissolve 0.1 grams of Orange IV powder in 100 mL of distilled water.[1] Gentle

warming may be used to aid dissolution. The solution is then filtered if necessary and stored

in a stoppered bottle.

Application: A few drops of the indicator solution are added to the solution being tested. The

resulting color is then compared to a color chart or observed during a titration to determine

the endpoint.
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Figure 1: Synthesis of Orange IV.
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Figure 2: Historical Wool Dyeing Workflow.
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Figure 3: Orange IV pH Indicator Color Transition.

Conclusion
Orange IV, a historically significant synthetic dye, played a notable role in the advancement of

textile dyeing, biological staining, and analytical chemistry in the late 19th and early 20th

centuries. Its straightforward synthesis and versatile applications made it a valuable compound

for scientists and industrialists of the era. While it has been largely superseded by modern dyes

with improved fastness and a wider color gamut, an understanding of its historical applications

provides valuable context for the development of synthetic colorants and their impact on

various scientific disciplines. This guide serves as a technical resource for professionals

seeking to understand the properties and historical usage of this classic azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15337946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

